Cas no 1341305-06-3 (2-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine)

• Product Name: 2-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine
• CAS No: 1341305-06-3
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5262842
• Update Time: 2023-08-25

2-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine
• 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopropyl-1-methyl-

• Inchi： 1S/C8H14N4/c1-12-7(4-5-9)10-8(11-12)6-2-3-6/h6H,2-5,9H2,1H3
• InChI Key： KJSLGOYFSDLFGQ-UHFFFAOYSA-N
• SMILES： N1=C(CCN)N(C)N=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7